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Compound of Interest

Compound Name: (S)-2-(Methylsulfinyl)ethanol

Cat. No.: B8264456

Get Quote

Executive Summary: Immediate Action Card
Parameter Critical Directive

Primary Hazard

Skin Permeator / Irritant.[1][2][3] Analogous to

DMSO, sulfoxides can carry toxic solutes

through the dermal barrier.

Waste Stream Non-Halogenated Organic Solvent Waste.[4]

Segregation

STRICTLY SEPARATE from strong oxidizers

(e.g., perchlorates, permanganates) and acyl

halides.

Spill Response

Absorb with vermiculite or sand. Do NOT use

paper towels if the substance is hot or mixed

with oxidizers.

Destruction

High-temperature incineration equipped with a

scrubber for sulfur oxides (

).
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Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its reactivity profile. (S)-2-
(Methylsulfinyl)ethanol is a chiral sulfoxide with a terminal alcohol.

Chemical Structure:

CAS Number: 188924-30-3 (Generic/Racemate: 3085-45-8; (R)-isomer: 188924-29-0) [1].

Physical State: Viscous liquid or low-melting solid (depending on purity/temperature).

Reactivity Logic:

Sulfoxide Group (

): Acts as a weak nucleophile. It can be oxidized to a sulfone (

) or reduced to a sulfide (thioether).

Chirality: While the (S)-configuration is critical for enantioselective synthesis, it does not

alter the disposal thermodynamics compared to the racemate.

Thermal Stability: Sulfoxides can undergo thermal decomposition (Pummerer-type

rearrangements) at high temperatures, releasing toxic/odorous volatiles.

Critical Warning: Like Dimethyl Sulfoxide (DMSO), this compound is hygroscopic and a potent

solvent. If dissolved with cytotoxic drugs or heavy metals, the waste mixture assumes the

toxicity of the solute because the sulfoxide facilitates skin absorption [2].

Pre-Disposal Segregation & Treatment
Before removing the waste from the fume hood, you must segregate it based on chemical

compatibility.

Segregation Logic Diagram
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Figure 1: Segregation logic preventing incompatible mixtures. Sulfoxides react violently with

acyl halides and strong oxidizers.

Detailed Disposal Protocols
Protocol A: Liquid Waste Disposal (Pure or Solution)
Applicability: Reaction mother liquors, expired reagents, or flash chromatography fractions.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

standard LDPE if the waste contains aggressive co-solvents (e.g., DCM).

Labeling:

Attach a hazardous waste tag.

Chemical Name: Write fully: "(S)-2-(Methylsulfinyl)ethanol".

Constituents: List all solvents (e.g., "5% (S)-2-(Methylsulfinyl)ethanol, 95% Methanol").

Hazard Checkbox: Mark "Irritant" and "Combustible".

Transfer:
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Pour waste into the container using a funnel in a fume hood.

Do not fill >90% to allow for thermal expansion.

Secondary Containment: Place the waste bottle in a secondary tray to catch drips.

Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Ensure the cap is tightly

closed to prevent moisture absorption (hygroscopic) and odor release.

Protocol B: Solid Waste & Debris
Applicability: Contaminated gloves, pipette tips, silica gel, and paper towels.

Debris Collection:

Collect all contaminated solids in a transparent polyethylene bag (minimum 4 mil

thickness).

Silica Gel (Chromatography):

If the compound was purified via column chromatography, the silica gel contains adsorbed

sulfoxide.

Flash off volatile solvents (Hexane/EtOAc) in the hood before bagging the silica.

Transfer dry silica to a dedicated "Solid Hazardous Waste" bucket.

Sharps:

Contaminated needles must go into a rigid Sharps Container, never soft bags.

Sealing:

Twist and tape the bag neck (gooseneck seal) to prevent volatile leakage.

Regulatory Compliance (RCRA & EPA)
In the United States, this compound is not explicitly "P-listed" or "U-listed" under RCRA (40

CFR § 261.33). However, the generator is responsible for making a Waste Determination [3].
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Regulatory Category
Status for (S)-2-
(Methylsulfinyl)ethanol

Action Required

Ignitability (D001)

Unlikely (Flash point likely

>60°C/140°F due to -OH

group).

Check flash point if mixed with

flammable solvents.

Corrosivity (D002) pH is typically neutral.
None, unless mixed with

acids/bases.

Reactivity (D003)
Stable under normal

conditions.

Keep away from water-reactive

substances.[1]

Toxicity (D004-D043) Not a TC constituent.
Treat as toxic due to skin

permeation risk.

European Union (REACH): Dispose of as European Waste Code (EWC) 07 01 04* (other

organic solvents, washing liquids and mother liquors) [4].

Emergency Procedures
Spill Workflow Diagram

Spill Detected Assess Volume & Location
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Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol.[1][3][5][6] Speed is critical to prevent odor

dispersion and surface permeation.

Exposure Response
Skin Contact: Wash immediately with soap and copious water for 15 minutes.[7] Do not use

ethanol to wash skin, as it may increase permeability [2].

Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[2][7][8] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8264456/docs#s-2-methylsulfinyl-ethanol-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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